N-[(1E)-1-(furan-2-yl)-3-oxo-3-(pyrrolidin-1-yl)prop-1-en-2-yl]thiophene-3-carboxamide
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Description
N-[(1E)-1-(furan-2-yl)-3-oxo-3-(pyrrolidin-1-yl)prop-1-en-2-yl]thiophene-3-carboxamide is a complex organic compound featuring a furan ring, a pyrrolidine ring, and a thiophene ring
Properties
Molecular Formula |
C16H16N2O3S |
|---|---|
Molecular Weight |
316.4 g/mol |
IUPAC Name |
N-[(E)-1-(furan-2-yl)-3-oxo-3-pyrrolidin-1-ylprop-1-en-2-yl]thiophene-3-carboxamide |
InChI |
InChI=1S/C16H16N2O3S/c19-15(12-5-9-22-11-12)17-14(10-13-4-3-8-21-13)16(20)18-6-1-2-7-18/h3-5,8-11H,1-2,6-7H2,(H,17,19)/b14-10+ |
InChI Key |
AVMFUGWBLAJPER-GXDHUFHOSA-N |
Isomeric SMILES |
C1CCN(C1)C(=O)/C(=C\C2=CC=CO2)/NC(=O)C3=CSC=C3 |
Canonical SMILES |
C1CCN(C1)C(=O)C(=CC2=CC=CO2)NC(=O)C3=CSC=C3 |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of N-[(1E)-1-(furan-2-yl)-3-oxo-3-(pyrrolidin-1-yl)prop-1-en-2-yl]thiophene-3-carboxamide typically involves multi-step organic reactions. One common method includes:
Formation of the Enone Intermediate: The initial step involves the condensation of furan-2-carbaldehyde with pyrrolidine and an appropriate ketone under basic conditions to form the enone intermediate.
Coupling with Thiophene-3-carboxylic Acid: The enone intermediate is then coupled with thiophene-3-carboxylic acid using a coupling reagent such as EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) in the presence of a base like triethylamine.
Purification: The final product is purified using techniques such as column chromatography or recrystallization.
Industrial Production Methods
Industrial production of this compound would likely involve optimization of the above synthetic route to maximize yield and purity. This could include the use of continuous flow reactors for better control of reaction conditions and scaling up the purification process using industrial-scale chromatography or crystallization techniques.
Chemical Reactions Analysis
Types of Reactions
Oxidation: The furan ring can undergo oxidation reactions, typically using oxidizing agents like m-chloroperbenzoic acid (m-CPBA).
Reduction: The enone moiety can be reduced to the corresponding alcohol using reducing agents such as sodium borohydride (NaBH4).
Substitution: The thiophene ring can participate in electrophilic substitution reactions, often using reagents like bromine or chlorinating agents.
Common Reagents and Conditions
Oxidation: m-CPBA in dichloromethane at room temperature.
Reduction: NaBH4 in methanol at 0°C to room temperature.
Substitution: Bromine in acetic acid at room temperature.
Major Products
Oxidation: Oxidized furan derivatives.
Reduction: Alcohol derivatives of the enone.
Substitution: Halogenated thiophene derivatives.
Scientific Research Applications
Chemistry
In organic synthesis, N-[(1E)-1-(furan-2-yl)-3-oxo-3-(pyrrolidin-1-yl)prop-1-en-2-yl]thiophene-3-carboxamide can be used as a building block for more complex molecules. Its unique structure allows for various functionalizations, making it a versatile intermediate.
Biology
This compound may exhibit biological activity due to its structural components. For instance, the pyrrolidine ring is known for its presence in many bioactive molecules, potentially contributing to antimicrobial or anticancer properties.
Medicine
In medicinal chemistry, this compound could be explored for its potential as a drug candidate. The presence of multiple heterocyclic rings suggests it might interact with various biological targets, making it a candidate for drug discovery programs.
Industry
In materials science, the compound’s unique electronic properties could be harnessed for the development of organic semiconductors or other advanced materials.
Mechanism of Action
The exact mechanism of action would depend on the specific application. In a biological context, the compound might interact with enzymes or receptors, modulating their activity. The furan and thiophene rings could participate in π-π interactions with aromatic amino acids in proteins, while the pyrrolidine ring might enhance binding affinity through hydrogen bonding or hydrophobic interactions.
Comparison with Similar Compounds
Similar Compounds
N-[(1E)-1-(furan-2-yl)-3-oxo-3-(pyrrolidin-1-yl)prop-1-en-2-yl]benzamide: Similar structure but with a benzene ring instead of a thiophene ring.
N-[(1E)-1-(furan-2-yl)-3-oxo-3-(pyrrolidin-1-yl)prop-1-en-2-yl]pyridine-3-carboxamide: Similar structure but with a pyridine ring instead of a thiophene ring.
Uniqueness
The presence of the thiophene ring in N-[(1E)-1-(furan-2-yl)-3-oxo-3-(pyrrolidin-1-yl)prop-1-en-2-yl]thiophene-3-carboxamide imparts unique electronic properties, potentially enhancing its utility in electronic applications compared to its analogs with benzene or pyridine rings.
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